Cas no 1203186-14-4 (2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide)

2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide is a heterocyclic compound featuring a cyclopentapyrimidine core linked to a thiophene moiety via a sulfanylacetamide bridge. This structure imparts potential reactivity and binding affinity, making it a candidate for pharmaceutical and agrochemical research. The presence of the thioether and amide functionalities enhances its versatility in synthetic applications, while the fused bicyclic system may contribute to stability and bioactivity. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound is of interest in medicinal chemistry for its scaffold diversity and potential as an intermediate in targeted drug design.
2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide structure
1203186-14-4 structure
Product Name:2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide
CAS No:1203186-14-4
MF:C14H15N3O2S2
MW:321.417800188065
CID:5472478
Update Time:2025-11-01

2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-yl)sulfanyl]-N-(thiophen-2-ylmethyl)acetamide
    • 2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide
    • Inchi: 1S/C14H15N3O2S2/c18-12(15-7-9-3-2-6-20-9)8-21-13-10-4-1-5-11(10)16-14(19)17-13/h2-3,6H,1,4-5,7-8H2,(H,15,18)(H,16,17,19)
    • InChI Key: HEKNXYLMLIAMNJ-UHFFFAOYSA-N
    • SMILES: C(NCC1SC=CC=1)(=O)CSC1=NC(=O)NC2CCCC=21

2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide Pricemore >>

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Additional information on 2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide

Introduction to 2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1203186-14-4)

2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1203186-14-4) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a cyclopenta[d]pyrimidine core and a thiophene moiety. These structural elements contribute to its biological activity and potential therapeutic applications.

The cyclopenta[d]pyrimidine scaffold is a well-known motif in medicinal chemistry due to its ability to modulate various biological targets. The presence of the sulfanyl group and the thiophene ring further enhances the compound's pharmacological properties, making it an attractive candidate for drug development. Recent studies have highlighted the importance of such compounds in targeting specific enzymes and receptors involved in various diseases.

In the context of drug discovery, 2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide has been investigated for its potential as an inhibitor of specific kinases. Kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. The ability of this compound to selectively inhibit these kinases makes it a promising lead for the development of novel therapeutic agents.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies have shown that 2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is crucial for ensuring that the compound can effectively reach its target site within the body and exert its therapeutic effects without causing significant side effects.

The safety and efficacy of this compound have been evaluated through various preclinical studies. In vitro assays have demonstrated that it possesses potent inhibitory activity against specific kinases with minimal cytotoxicity towards normal cells. In vivo studies using animal models have further confirmed its therapeutic potential and provided valuable insights into its mechanism of action.

Beyond its potential as a kinase inhibitor, 2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide has also shown promise in other areas of research. For instance, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. These findings suggest that this compound could have broader applications beyond cancer therapy.

The synthesis of 2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide involves a series of well-defined chemical reactions that can be optimized for large-scale production. This is an important consideration for pharmaceutical companies looking to develop this compound into a viable drug candidate.

In conclusion, 2-{(2-Oxo-cyclopenta[d]pyrimidin-[4]-yl)sulfanyl}-N-(thiophen-[3]-methyl)acetamide (CAS No. 1203186-14-4) represents a promising molecule with significant potential in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications.

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